1-(1-Benzofuran-2-yl)-2-fluoroethanamine

• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 1-(1-benzofuran-2-yl)-2-fluoroethanamine
• InChI: InChI=1S/C10H10FNO/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8H,6,12H2
• InChI Key: TTWWTADWFFSISA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CF)N

Description

1-(1-Benzofuran-2-yl)-2-fluoroethanamine is a benzofuran derivative featuring a fluorine atom at the β-position of the ethanamine side chain. Benzofuran-based compounds are widely studied for their antimicrobial, anticancer, and central nervous system (CNS)-modulating properties due to their structural resemblance to bioactive natural products .

Preparation Methods

The synthesis of 1-(1-benzofuran-2-yl)-2-fluoroethan-1-amine can be achieved through several synthetic routes. One common method involves the etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Another approach includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . Industrial production methods often involve the use of transition-metal catalysis for the cyclization of aryl acetylenes .

Chemical Reactions Analysis

1-(1-benzofuran-2-yl)-2-fluoroethan-1-amine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include hypervalent iodine reagents for oxidative cyclization and transition-metal catalysts for cycloisomerization . Major products formed from these reactions include 2-arylbenzofurans and 2-arylnaphthofurans .

Scientific Research Applications

In chemistry, it is used as a building block for the synthesis of more complex benzofuran derivatives . In biology and medicine, benzofuran derivatives have shown promising anticancer, antibacterial, and antiviral activities . Additionally, these compounds are being explored for their potential use as therapeutic agents for various diseases .

Mechanism of Action

The mechanism of action of 1-(1-benzofuran-2-yl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to exert their effects by binding to specific receptors or enzymes, thereby modulating their activity . For example, some benzofuran compounds have been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Observations

• Fluorine Substitution: The β-fluoro group in 1-(1-Benzofuran-2-yl)-2-fluoroethanamine may enhance binding affinity and metabolic stability compared to non-fluorinated analogs like 1-(1-Benzofuran-2-yl)-N-methylpropan-2-amine. Fluorine’s electronegativity can influence electronic interactions with biological targets, similar to halogenated chalcones (e.g., 4-chloro, 4-bromo) in , which showed moderate to strong antimicrobial activity .
• Benzofuran Scaffold : The benzofuran core is associated with antimicrobial activity across multiple studies. For example, chalcone derivatives (C1–C12) demonstrated MIC values comparable to reference drugs like Amoxicillin, with substituents like nitro and chloro groups enhancing potency .
• Comparison with Non-Benzofuran Analogs: (S)-2-Fluoro-1-phenylethanamine () shares the β-fluoroethanamine motif but lacks the benzofuran ring. Such phenyl-based fluorinated amines are often explored for CNS applications (e.g., psychostimulants), highlighting scaffold-dependent target specificity .

Antimicrobial Activity and Structure-Activity Relationships (SAR)

Benzofuran Derivatives

• Chalcones (C1–C12): Substituents at the phenyl ring’s para-position (e.g., NO₂, Cl, Br) significantly improved antimicrobial activity, while meta-substituents (e.g., 3-chlorophenyl) reduced efficacy . This suggests that electronic and steric effects at specific positions critically modulate activity.
• Ketone and Oxime Derivatives: 1-(1-Benzofuran-2-yl)-2-mesitylethanone derivatives () showed activity against S. aureus and E. coli, with oxime ethers (e.g., compound 8) being particularly potent. The ketone/oxime functional groups may facilitate hydrogen bonding with microbial targets .

Fluorinated Ethanimine Analogs

While direct data for 1-(1-Benzofuran-2-yl)-2-fluoroethanamine are absent, fluorination in similar compounds like (S)-2-Fluoro-1-phenylethanamine () is associated with altered pharmacokinetics, including increased blood-brain barrier penetration. However, the benzofuran scaffold may redirect the compound toward non-CNS targets, such as microbial enzymes or membrane proteins .

Biological Activity

1-(1-Benzofuran-2-yl)-2-fluoroethanamine is an organic compound characterized by its unique structure, which includes a benzofuran moiety and a fluorinated ethylamine group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and neuroprotection.

The molecular formula of 1-(1-Benzofuran-2-yl)-2-fluoroethanamine is C_{10}H_{10}FNO, with a molecular weight of approximately 179.19 g/mol. The presence of the benzofuran ring contributes to its aromatic properties, while the fluorinated ethylamine side chain may influence its biological activity and chemical reactivity.

Synthesis

The synthesis of 1-(1-Benzofuran-2-yl)-2-fluoroethanamine typically involves various chemical reactions that can be tailored based on available reagents and desired purity levels. One common method includes the reaction of benzofuran derivatives with fluorinated ethyl amines under controlled conditions to yield the target compound.

Anticancer Potential

Recent studies have indicated that compounds similar to 1-(1-Benzofuran-2-yl)-2-fluoroethanamine exhibit significant anticancer activities. For instance, derivatives of benzofuran have been tested against multiple cancer cell lines, including:

• Hepatocellular carcinoma (HePG2)
• Mammary gland breast cancer (MCF-7)
• Cervical cancer (HeLa)
• Prostate cancer (PC3)

In these studies, cytotoxicity was assessed using the MTT assay, which measures cell viability. The results demonstrated that certain derivatives could induce apoptosis and cell cycle arrest at specific phases, particularly in the G1/S phase, suggesting their potential as anticancer agents .

Table 1: Anticancer Activity Summary

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	HePG2	15	Apoptosis induction
Compound B	MCF-7	20	Cell cycle arrest
Compound C	HeLa	10	PI3K inhibition
Compound D	PC3	25	VEGFR-2 inhibition

Neuroprotective Effects

Additionally, research highlights the neuroprotective potential of benzofuran derivatives. These compounds may modulate dopaminergic signaling pathways and have been investigated for their ability to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. The inhibition of specific enzymes related to neurodegeneration has been a focal point in evaluating their therapeutic efficacy .

Table 2: Neuroprotective Activity Overview

Study Focus	Result Summary
Enzyme Inhibition	Significant inhibition of PDE1 activity observed
Cognitive Effects	Enhanced memory retention in animal models
Motor Function	Improvement noted in motor skill training protocols

Case Studies

Several case studies have explored the biological activity of benzofuran derivatives, including:

• Study on Hepatocellular Carcinoma : A derivative showed an IC50 value of 15 µM against HePG2 cells, with mechanisms involving apoptosis and cell cycle arrest.
• Neuroprotection in Animal Models : A study demonstrated that a benzofuran derivative improved cognitive function in mice subjected to neurotoxic agents.